Cas no 883987-72-2 (Methyl 3-fluoro-5-nitrobenzoate)

Methyl 3-fluoro-5-nitrobenzoate Properties

Names and Identifiers

• Methyl 3-fluoro-5-nitrobenzoate
• MEHTYL 3-FLUORO-5-NITROBENZOATE
• 3-Fluoro-5-nitro-benzoic acid methyl ester
• methyl-3-fluoro-5-nitrobenzoate
• BMUQWLIUUPZAOK-UHFFFAOYSA-N
• SY128703
• 3-Fluoro-5-nitrobenzoic acid methyl ester
• Benzoic acid, 3-fluoro-5-nitro-, methyl ester
• Methyl3-fluoro-5-nitrobenzoate
• PS-10524
• SCHEMBL1099317
• AKOS009485782
• CS-0061829
• MFCD12172991
• 883987-72-2
• DTXSID10656052
• DB-334815
• +Expand

• MDL： MFCD12172991
• InChIKey： BMUQWLIUUPZAOK-UHFFFAOYSA-N
• Inchi： 1S/C8H6FNO4/c1-14-8(11)5-2-6(9)4-7(3-5)10(12)13/h2-4H,1H3
• SMILES： O=C(C1C=C([N+](=O)[O-])C=C(F)C=1)OC

Computed Properties

• Exact Mass: 199.028
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.028
• Heavy Atom Count: 14
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1

Experimental Properties

• Boiling Point: 296.9±25.0℃ at 760 mmHg